Cas no 37045-34-4 (1,4-Benzenediamine,N1-9-acridinyl-, hydrochloride (1:1))

• Product Name: 1,4-Benzenediamine,N1-9-acridinyl-, hydrochloride (1:1)
• CAS No: 37045-34-4
• MF: C₁₉H₁₆ClN₃
• MW: 321.803442955017
• CID: 321652
• PubChem ID: 24194215
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-9-acridinyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-9-acridinyl-, hydrochloride (1:1)
• 4-N-acridin-9-ylbenzene-1,4-diamine,hydrochloride
• 1, N-9-acridinyl-, monohydrochloride
• NSC165707
• NSC-165707
• CHEMBL1980476
• DTXSID80638461
• 37045-34-4
• N~1~-(Acridin-9-yl)benzene-1,4-diamine--hydrogen chloride (1/1)

• Inchi： 1S/C19H15N3.ClH/c20-13-9-11-14(12-10-13)21-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19;/h1-12H,20H2,(H,21,22);1H
• InChI Key： VPURWASZOVQHLK-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC(=CC=1)N)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 321.10300
• Monoisotopic Mass: 321.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Density: 1.301
• Boiling Point: 487.5°C at 760 mmHg
• Flash Point: 248.6°C
• Refractive Index: 1.799
• PSA: 50.94000
• LogP: 6.17000